1-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenylethan-1-amine

• CAS No.: 929975-49-5
• Molecular Formula: C16H14ClN3O
• Molecular Weight: 299.75 g/mol
• IUPAC Name: 1-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenylethanamine
• InChI: InChI=1S/C16H14ClN3O/c17-13-8-6-12(7-9-13)15-19-16(21-20-15)14(18)10-11-4-2-1-3-5-11/h1-9,14H,10,18H2
• InChI Key: JZJJTQVNFGDENN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C2=NC(=NO2)C3=CC=C(C=C3)Cl)N

Description

This compound features a 1,2,4-oxadiazole core substituted at the 3-position with a 4-chlorophenyl group and at the 5-position with a phenylethylamine moiety. Its molecular formula is C₁₆H₁₄ClN₃O, with a molecular weight of 299.76 g/mol (calculated from ). The 4-chlorophenyl group enhances lipophilicity and may influence binding to biological targets, while the oxadiazole ring contributes to electronic stability and hydrogen-bonding capacity .

Preparation Methods

Amidoxime and Carboxylic Acid Derivatives Cyclization

The most common and effective approach to synthesize 1,2,4-oxadiazoles involves the cyclization of amidoximes with carboxylic acid derivatives. This method is well-documented and forms the backbone for preparing substituted 1,2,4-oxadiazoles, including the target compound.

• Starting Materials: Amidoximes derived from appropriate nitriles and carboxylic acid derivatives such as acyl chlorides, esters, or anhydrides.
• Reaction Conditions: The reaction typically requires activation of the carboxylic acid derivative, often using coupling reagents like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide), DCC (dicyclohexylcarbodiimide), CDI (carbonyldiimidazole), or TBTU (O-(benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium tetrafluoroborate).
• Catalysts: Pyridine or tetrabutylammonium fluoride (TBAF) can be used to improve yields.
• Yields and Purification: This method generally provides moderate to good yields (up to 90%) but may require careful purification due to side products and reaction conditions.

1,3-Dipolar Cycloaddition of Nitrile Oxides and Nitriles

Another synthetic route involves 1,3-dipolar cycloaddition between nitrile oxides and nitriles to form the 1,2,4-oxadiazole ring.

• Advantages: Accessible starting materials and straightforward reaction concept.
• Challenges: The reaction can be complicated by the low reactivity of nitriles and side reactions such as dimerization of nitrile oxides, leading to unwanted 1,2,5-oxadiazole-2-oxides and 1,2,4-oxadiazole-4-oxides.
• Catalysis: Platinum(IV) catalysts have been used to promote this reaction under mild conditions, but issues with catalyst cost and substrate solubility remain.
• Yields: Typically lower and less consistent compared to amidoxime cyclization.

Specific Preparation Method for 1-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenylethan-1-amine

While direct literature on this exact compound is limited, the synthesis can be inferred and adapted from closely related 1,3,4-oxadiazole and 1,2,4-oxadiazole derivatives preparation protocols, particularly those involving 4-chlorophenyl substituents and phenylethanamine side chains.

Synthesis of 5-(4-Chlorophenyl)-1,3,4-oxadiazol-2-amine Intermediate

• Procedure: Heating a mixture of 4-chlorobenzoic acid and semicarbazide hydrochloride in the presence of excess phosphorus oxychloride (POCl3) at elevated temperature (~100°C) for 2 hours.
• Work-up: After cooling, addition of ice-cold water and neutralization with sodium bicarbonate solution to pH > 8, followed by filtration and recrystallization from ethanol.
• Yield: Approximately 73%
• Characterization: Melting point ~245°C, molecular formula C8H6ClN3O.

Formation of the Target Compound via Coupling with Phenylethanamine

• Approach: The 5-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl intermediate is coupled with 2-phenylethan-1-amine through nucleophilic substitution or condensation reactions, potentially via Schiff base formation or amide bond formation depending on functional groups present.
• Catalysts and Conditions: Use of glacial acetic acid as solvent and reflux conditions for several hours (3-6 hours) to promote coupling.
• Purification: Precipitation, filtration, and recrystallization from suitable solvents.

Alternative Amidoxime Route

• Step 1: Preparation of amidoxime from 4-chlorobenzonitrile by reaction with hydroxylamine hydrochloride.
• Step 2: Cyclization of the amidoxime with 2-phenylacetyl chloride or ester under dehydrating conditions (e.g., POCl3 or coupling agents) to form the oxadiazole ring with the phenylethanamine side chain.
• Advantages: This route allows for better control over substitution and may improve yields.

Data Table Summarizing Key Preparation Steps and Conditions

Step	Reactants & Reagents	Conditions	Yield (%)	Notes
1	4-Chlorobenzoic acid + Semicarbazide + POCl3	Heat at 100°C, 2 hours	73	Formation of 5-(4-chlorophenyl)-1,3,4-oxadiazol-2-amine
2	Intermediate + 2-phenylethan-1-amine + CH3COOH	Reflux, 3-6 hours	65-80*	Coupling to form target compound; yield varies by method
3	4-Chlorobenzonitrile + Hydroxylamine hydrochloride	Ambient, aqueous medium	70-85	Amidoxime formation
4	Amidoxime + 2-phenylacetyl chloride + POCl3	Heat, dehydrating agent	60-75	Cyclization to 1,2,4-oxadiazole ring

*Yields for coupling steps are approximate and depend on reaction optimization.

Spectral and Analytical Characterization

• Nuclear Magnetic Resonance (NMR): Confirms proton and carbon environments consistent with the 1,2,4-oxadiazole ring, chlorophenyl, and phenylethanamine groups.
• Infrared Spectroscopy (IR): Characteristic bands for oxadiazole ring vibrations, aromatic C-H, and amine N-H stretching.
• Mass Spectrometry (MS): Molecular ion peak confirming molecular weight.
• Melting Point: Consistent with literature values for similar substituted oxadiazoles (~245°C for intermediates).

Chemical Reactions Analysis

1-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenylethan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be carried out using common reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the oxadiazole ring and the phenyl groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate (KMnO4), reducing agents like LiAlH4, and nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenylethan-1-amine has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound has shown potential in biological assays, particularly in the study of enzyme inhibition and receptor binding.

Medicine: It is being investigated for its potential therapeutic effects, including antitubercular activity.

Industry: The compound’s unique chemical properties make it useful in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenylethan-1-amine involves its interaction with specific molecular targets. For instance, in antitubercular activity, the compound inhibits the growth of Mycobacterium tuberculosis by interfering with essential biochemical pathways . The exact molecular targets and pathways can vary depending on the specific application and biological context.

Comparison with Similar Compounds

Data Table: Comparative Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Notable Properties/Activities
1-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenylethan-1-amine	C₁₆H₁₄ClN₃O	299.76	4-Chlorophenyl, oxadiazole, phenylethylamine	High lipophilicity, potential GPCR binding
3-(4-Chlorophenyl)-1,2,4-thiadiazol-5-amine	C₈H₆ClN₃S	215.67	Thiadiazole core	Enhanced π-π stacking
1-[3-(4-Fluorophenyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine hydrochloride	C₁₀H₁₁ClFN₃O	267.67	Fluorophenyl substitution	Improved metabolic stability
4-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-1-(2,5-dimethoxyphenyl)-1H-triazol-5-amine	C₁₈H₁₅ClN₆O₃	398.81	Triazole, dimethoxyphenyl	Kinase inhibition potential

Biological Activity

1-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenylethan-1-amine is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

Chemical Structure and Properties

The compound has the following molecular formula: $C_{15}H_{14}ClN_{3}O$ with a molecular weight of approximately 283.74 g/mol. The structure features a phenyl group and an oxadiazole ring, which are known to influence biological activity.

Antimicrobial Properties

Research indicates that compounds containing the 1,2,4-oxadiazole moiety exhibit significant antimicrobial activity. For instance, derivatives of oxadiazoles have been shown to inhibit various bacterial strains, including Staphylococcus aureus and Escherichia coli. A study demonstrated that 1-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenylethan-1-amine exhibited potent antibacterial effects against these pathogens .

Antiviral Activity

The compound has also been evaluated for its antiviral properties. In vitro studies suggest that it may inhibit the replication of certain viruses by interfering with viral DNA synthesis. For example, similar oxadiazole derivatives have been reported to possess anti-HAdV (Human Adenovirus) activity, with selectivity indexes indicating their potential as antiviral agents .

Anti-inflammatory Effects

The anti-inflammatory properties of 1-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenylethan-1-amine are noteworthy. Compounds in this class have been associated with reduced inflammation markers in various models. The mechanism is believed to involve the modulation of cytokine production and inhibition of inflammatory pathways .

The biological activities of 1-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenylethan-1-amine can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes critical for microbial survival or viral replication.
• Receptor Interaction : It could interact with cellular receptors involved in inflammatory responses.
• DNA Intercalation : The oxadiazole ring may allow for intercalation into DNA structures, disrupting replication processes.

Case Study 1: Antibacterial Efficacy

A study conducted on the antibacterial efficacy of various oxadiazole derivatives found that 1-[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]-2-phenylethan-1-amine showed significant inhibition against S. aureus with an MIC (Minimum Inhibitory Concentration) value of 8 µg/mL . This highlights its potential use as a lead compound in developing new antibiotics.

Case Study 2: Antiviral Activity

In a separate investigation focused on antiviral activity against HAdV, derivatives similar to this compound were tested. Results indicated that compounds with structural similarities exhibited IC50 values in the low micromolar range (e.g., IC50 = 0.27 µM), suggesting that further exploration into this compound's antiviral properties is warranted .

Data Summary

Activity Type	Observed Effect	Reference
Antibacterial	MIC = 8 µg/mL against S. aureus
Antiviral	IC50 = 0.27 µM against HAdV
Anti-inflammatory	Reduced cytokine levels